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Compound of Interest

Compound Name: 2-Chloro-6-methyithiophenol

Cat. No.: B098659

An In-depth Technical Guide to 2-Chloro-6-
methylthiophenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural and chemical
properties of 2-Chloro-6-methylthiophenol. It includes a summary of its physicochemical
data, its uniqgue SMILES notation for computational applications, and a discussion of its known
applications in chemical synthesis. This document is intended to serve as a foundational
resource for professionals in research and development who are interested in the properties
and potential applications of this compound.

Structural Information and Chemical Identity

2-Chloro-6-methylthiophenol, also known as 2-chloro-6-methylbenzenethiol, is an aromatic
organosulfur compound. Its structure consists of a benzene ring substituted with a chlorine
atom, a methyl group, and a thiol group at positions 2, 6, and 1 respectively.

SMILES Notation: The Simplified Molecular Input Line Entry System (SMILES) notation for 2-
Chloro-6-methylthiophenol is: CC1=C(C(=CC=C1)CISJ[1]
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This notation provides a linear representation of the molecule's structure, which is invaluable
for cheminformatics and computational chemistry applications.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Chloro-6-methylthiophenol is
presented in the table below. This data is essential for understanding its behavior in various
chemical and biological systems.

Property Value Reference
Molecular Formula C7H7CIS [1]
Molecular Weight 158.65 g/mol [1]
Appearance Clear colorless to yellow liquid [2]

Boiling Point 135 °C

Refractive Index 1.5920-1.5980 @ 20°C [2]

CAS Number 18858-05-4 [1]

Experimental Data
Spectroscopic Data

While detailed experimental protocols for acquiring spectroscopic data are not readily available
in the public domain, the following information has been reported regarding the analysis of 2-
Chloro-6-methylthiophenol:

» 1H NMR Spectroscopy: Spectra have been recorded on a BRUKER AC-300 instrument. The
sample was sourced from Maybridge Chemical Company Ltd.

« Infrared (IR) Spectroscopy: Attenuated Total Reflectance (ATR) IR spectra have been
obtained using a Bruker Tensor 27 FT-IR instrument. The sample was sourced from Alfa
Aesar, Thermo Fisher Scientific.

A comprehensive analysis of these spectra would be required to assign specific peaks to the
molecular structure of 2-Chloro-6-methylthiophenol.
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Synthesis and Reactivity
Synthesis

A detailed, peer-reviewed experimental protocol for the synthesis of 2-Chloro-6-
methylthiophenol is not prominently available in the surveyed literature. However, a patent
describes a method for preparing the related compound, 2-chloro-6-methylthiotoluene, via a
diazotization reaction of 2-chloro-6-aminotoluene with a sodium thiomethoxide aqueous
solution.[3] This suggests that a similar synthetic strategy could potentially be adapted for the
synthesis of 2-Chloro-6-methylthiophenol. General methods for thiophenol synthesis, such
as the Newman-Kwart rearrangement or the Leuckart thiophenol reaction, may also be
applicable.[4]

Chemical Reactivity and Applications

2-Chloro-6-methylthiophenol is known to have applications in chemical synthesis. It has been
described as a catalyst for hydrogenation and as a dehydrogenating agent, which can be
useful in the synthesis of conjugates. Its catalytic activity in hydrogenation can be enhanced in
the presence of trimethylaluminium.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the biological activity of 2-Chloro-
6-methylthiophenol. No studies have been identified that describe its effects on biological
systems, its mechanism of action, or its involvement in any signaling pathways. The potential
for this compound in drug development is therefore unknown and would require significant
further investigation.

Logical Relationships in Chemical Applications

While a biological signaling pathway cannot be depicted, the following diagram illustrates the
logical relationship of 2-Chloro-6-methylthiophenol in its known chemical applications.
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Caption: Logical relationship of 2-Chloro-6-methylthiophenol in chemical synthesis.

Conclusion

2-Chloro-6-methylthiophenol is a well-characterized small molecule with defined structural
and physical properties. Its primary known utility lies in the field of chemical synthesis, where it
can function as a catalyst and a dehydrogenating agent. A significant gap in the current
knowledge exists regarding its biological activity. For researchers and professionals in drug
development, this compound represents an unexplored chemical entity. Future studies are
warranted to investigate its potential pharmacological effects and to determine if it interacts with
any biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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